6-Benzyl-3-isopropyl-2(1H)-pyrazinone
6-Benzyl-3-isopropyl-2(1H)-pyrazinone
Brand Name:
Vulcanchem
CAS No.:
170713-71-0
VCID:
VC0144023
InChI:
InChI=1S/C14H16N2O/c1-10(2)13-14(17)16-12(9-15-13)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,16,17)
SMILES:
CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2
Molecular Formula:
C14H16N2O
Molecular Weight:
228.29 g/mol
6-Benzyl-3-isopropyl-2(1H)-pyrazinone
CAS No.: 170713-71-0
Reference Standards
VCID: VC0144023
Molecular Formula: C14H16N2O
Molecular Weight: 228.29 g/mol
| CAS No. | 170713-71-0 |
|---|---|
| Product Name | 6-Benzyl-3-isopropyl-2(1H)-pyrazinone |
| Molecular Formula | C14H16N2O |
| Molecular Weight | 228.29 g/mol |
| IUPAC Name | 6-benzyl-3-propan-2-yl-1H-pyrazin-2-one |
| Standard InChI | InChI=1S/C14H16N2O/c1-10(2)13-14(17)16-12(9-15-13)8-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,16,17) |
| Standard InChIKey | CZUORGWXUVRUMV-UHFFFAOYSA-N |
| SMILES | CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2 |
| Canonical SMILES | CC(C)C1=NC=C(NC1=O)CC2=CC=CC=C2 |
| Synonyms | 6-benzyl-3-isopropyl-2(1H)-pyrazinone aureusimine B phevalin |
| Reference | Staphylococcus aureus nonribosomal peptide secondary metabolites regulate virulence. Wyatt M.A. et al. Science 2010, 329, 294Aureusimines in Staphylococcus aureus are not involved in virulence. Sun F. et al. PLoS 2010, 5, e15103.Phevalin, a new calpain inhibitor, from a Streptomyces sp. Alvarez M.E. et al. J. Antibiot. 1995, 48, 1165. |
| PubChem Compound | 10376483 |
| Last Modified | Nov 11 2021 |
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